Cas no 63700-40-3 ( )

• Product Name: &nbsp
• CAS No: 63700-40-3
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 960713
• PubChem ID: 320372
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5R,5aR,8aR)-5-(3,4-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• (-)-Morelensin
• 5'-Demethoxydeoxypodophyllotoxin
• AC1L822Z
• BURSERA MICROPHYLLA B613802K088
• C10551
• Morelensin
• NSC267715
• NSC-267715
• Q27105536
• DTXSID10313219
• CHEBI:1959
• NSC 267715
• 63700-40-3
•  

• Inchi： 1S/C21H20O6/c1-23-15-4-3-11(6-16(15)24-2)19-14-8-18-17(26-10-27-18)7-12(14)5-13-9-25-21(22)20(13)19/h3-4,6-8,13,19-20H,5,9-10H2,1-2H3/t13-,19+,20-/m0/s1
• InChI Key： MKWAWTRNIPHOLB-SVIJTADQSA-N
• SMILES： O1C([C@@H]2[C@H](C3C=CC(=C(C=3)OC)OC)C3C=C4C(=CC=3C[C@H]2C1)OCO4)=O

Computed Properties

• Exact Mass: 368.126
• Monoisotopic Mass: 368.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Lignan lactones
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones